![molecular formula C6H4N3Na B098627 1H-Benzotriazole, sodium salt CAS No. 15217-42-2](/img/structure/B98627.png)
1H-Benzotriazole, sodium salt
Overview
Description
1H-Benzotriazole, sodium salt is a useful research compound. Its molecular formula is C6H4N3Na and its molecular weight is 141.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis Applications
1H-Benzotriazole has been utilized in the synthesis of various chemical compounds. Katritzky and Gordeev (1991) demonstrated its use in the synthesis of N,N′-disubstituted thioureas and carbodiimides, highlighting its role in facilitating Mannich-type condensation reactions (Katritzky & Gordeev, 1991). Similarly, an efficient method for preparing polymer-bound 1H-benzotriazole was developed by Katritzky, Belyakov, and Tymoshenko (1999), showcasing its potential as a scaffold for compiling organic molecule libraries (Katritzky, Belyakov, & Tymoshenko, 1999).
Environmental and Water Treatment Studies
In environmental science, Huntscha et al. (2014) investigated the aerobic biological degradation mechanisms of benzotriazoles, including 1H-benzotriazole, in activated sludge, elucidating degradation pathways and transformation products (Huntscha et al., 2014). Wu et al. (2021) focused on the phototransformation mechanisms of 1H-benzotriazole using multi-element compound-specific isotope analysis, providing insights into its degradation in aquatic environments (Wu et al., 2021). Ye et al. (2018) explored the degradation of 1H-benzotriazole using ultraviolet activating persulfate, analyzing the efficiency, mechanisms, products, and toxicological aspects of this degradation process (Ye et al., 2018).
Corrosion Inhibition
1H-Benzotriazole has been widely studied for its role in corrosion inhibition. Karima et al. (2015) and Toumiat et al. (2016) both investigated the effects of 1H-benzotriazole on copper corrosion in sodium chloride solutions, revealing its efficacy as a corrosion inhibitor (Karima et al., 2015), (Toumiat et al., 2016). Custódio, Agostinho, and Simões (2010) analyzed the impact of benzotriazole on the corrosion of galvanized steel in sodium chloride solution, demonstrating its protective properties (Custódio, Agostinho, & Simões, 2010).
Miscellaneous Applications
1H-Benzotriazole has also been explored in various other applications, including its transformation by ozone in aqueous solutions (Mawhinney, Vanderford, & Snyder, 2012) (Mawhinney, Vanderford, & Snyder, 2012), and its determination in aqueous samples using air-assisted liquid-liquid microextraction (Lu et al., 2018) (Lu et al., 2018).
Mechanism of Action
Target of Action
1H-Benzotriazole, sodium salt, also known as Benzotriazole, sodium salt, is primarily used as a corrosion inhibitor . Its main target is the copper surface . The compound forms a stable coordination compound on the copper surface, preventing corrosion .
Mode of Action
Benzotriazole acts as a weak acid and a very weak Brønsted base . It can bind to other species, utilizing the lone pair electrons . When applied to a copper surface, it forms a stable coordination compound, behaving as a corrosion inhibitor .
Biochemical Pathways
It’s known that benzotriazole can react with aromatic aldehydes in the presence of ethanol to give benzotriazole-based n,o-acetals . These acetals are susceptible to deprotonation, giving access to acylsilanes .
Pharmacokinetics
It’s known that benzotriazole is soluble in water , which could influence its bioavailability.
Result of Action
The primary result of Benzotriazole’s action is the prevention of corrosion on copper surfaces . By forming a stable coordination compound on the copper surface, it inhibits the excessive corrosion of copper .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Benzotriazole. For instance, the reaction rate constants increase as the temperature rises, indicating that rising temperatures promote the degradation of Benzotriazole . Furthermore, Benzotriazole is continuously emitted, finding its way through wastewater treatments, accumulating in subsoil and travelling through aquifers used for drinking water .
Safety and Hazards
Future Directions
Benzotriazole has been commonly employed as a leaving group and has been used extensively as a novel synthetic auxiliary . Much of its attractiveness lies in its ability to be introduced readily and easy to remove or displace during syntheses, as well as its ability to activate other parts of the molecule . Future research may focus on exploring these properties further and finding new applications for this versatile compound .
Biochemical Analysis
Biochemical Properties
1H-Benzotriazole, sodium salt, is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor . These properties allow it to interact with various enzymes, proteins, and other biomolecules in biochemical reactions
Cellular Effects
Benzotriazole derivatives have been found to exhibit outstanding properties in medicinal chemistry, including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities . These activities suggest that this compound, may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The benzotriazole fragment is known to stabilize α-negative charges and radicals, which could potentially influence its interactions with biomolecules at the molecular level
Temporal Effects in Laboratory Settings
Most benzotriazole derivatives are characterized by a long shelf-life and are stable under a variety of conditions . This suggests that this compound, may also exhibit stability and long-term effects on cellular function in in vitro or in vivo studies.
Properties
IUPAC Name |
sodium;benzotriazol-1-ide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N3.Na/c1-2-4-6-5(3-1)7-9-8-6;/h1-4H;/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POCQWBKETUXWSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)[N-]N=N2.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N3Na | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4065868 | |
Record name | Sodium 1H-benzotriazolide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4065868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | 1H-Benzotriazole, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
15217-42-2 | |
Record name | 1H-Benzotriazole, sodium salt (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015217422 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Benzotriazole, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Sodium 1H-benzotriazolide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4065868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sodium 1H-benzotriazolide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.684 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 1H-benzotriazole, sodium salt in the reactions described in the research paper?
A1: The research paper demonstrates that this compound acts as a nucleophile in reactions with 1-(N-acylamino)alkyltriarylphosphonium salts. [] This reaction leads to the formation of α-amidoalkylated benzotriazole derivatives. The reaction is facilitated by the weakened Cα-P+ bond strength in the phosphonium salt, allowing for efficient nucleophilic attack by the benzotriazole salt.
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